molecular formula C23H27FN4O B5611249 N-({1-[2-(2-fluorophenyl)ethyl]piperidin-3-yl}methyl)-N-methylimidazo[1,2-a]pyridine-6-carboxamide

N-({1-[2-(2-fluorophenyl)ethyl]piperidin-3-yl}methyl)-N-methylimidazo[1,2-a]pyridine-6-carboxamide

Cat. No. B5611249
M. Wt: 394.5 g/mol
InChI Key: BBYISSSMFQDDAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related compounds often involves nucleophilic substitution reactions, as demonstrated in the synthesis of PET radiotracers for studying cannabinoid receptors using nucleophilic displacement of bromide with [18F]fluoride (Katoch-Rouse & Horti, 2003). Such methodologies could be adapted for the synthesis of the compound , considering the structural similarities and functional group requirements.

Molecular Structure Analysis

Molecular structure determination of related compounds is achieved through various spectroscopic methods including FT-IR, NMR spectroscopy, and X-ray diffraction. For instance, a study detailed the structure of a compound obtained by ring closure reaction and confirmed by spectroscopy and X-ray diffraction, highlighting the importance of these techniques in understanding molecular conformations (Qin et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving the compound likely involve its functional groups such as the imidazo[1,2-a]pyridine ring, which can participate in nucleophilic substitution reactions. The reactivity can be influenced by the presence of electron-withdrawing or donating groups on the phenyl ring, which affect the compound's chemical behavior (Kambappa et al., 2017).

Physical Properties Analysis

The physical properties of similar compounds, including solubility, melting point, and crystal structure, can be determined through experimental studies. For example, the crystal and molecular structure of a related compound was determined by X-ray analysis, providing insights into the compound's conformation and potential intermolecular interactions (Özbey et al., 1998).

Chemical Properties Analysis

The chemical properties, such as stability, reactivity, and functional group behavior, are essential for understanding the compound's potential applications and interactions. For instance, the synthesis and characterization of benzamide derivatives involving bromoimidazo and fluorophenyl groups showcased the compound's reactivity and potential for further functionalization (Achugatla et al., 2017).

Mechanism of Action

If this compound is indeed a fentanyl analogue, it would likely act as an agonist at the mu-opioid receptor, similar to other opioids . This would result in analgesic effects, but could also lead to respiratory depression, a common side effect of opioids .

Safety and Hazards

As a potential opioid, this compound could pose significant safety risks, including a high potential for abuse and addiction, respiratory depression, and overdose . If it is a fentanyl analogue, it would likely be classified as a Schedule I controlled substance in the United States .

properties

IUPAC Name

N-[[1-[2-(2-fluorophenyl)ethyl]piperidin-3-yl]methyl]-N-methylimidazo[1,2-a]pyridine-6-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H27FN4O/c1-26(23(29)20-8-9-22-25-11-14-28(22)17-20)15-18-5-4-12-27(16-18)13-10-19-6-2-3-7-21(19)24/h2-3,6-9,11,14,17-18H,4-5,10,12-13,15-16H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BBYISSSMFQDDAX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1CCCN(C1)CCC2=CC=CC=C2F)C(=O)C3=CN4C=CN=C4C=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H27FN4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

394.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.